Cas no 112176-22-4 (5-Chlorohexanoic Acid)

5-Chlorohexanoic Acid is a versatile organic compound with significant applications in the synthesis of pharmaceuticals and agrochemicals. Its unique chlorinated hexanoic acid structure provides enhanced reactivity, making it an ideal intermediate for synthesizing various organic compounds. Its high purity and stability make it suitable for use in sensitive reactions, ensuring reliable and consistent outcomes.

5-Chlorohexanoic Acid structure

Product Name:5-Chlorohexanoic Acid

CAS No:112176-22-4

MF:C₆H₁₁ClO₂

MW:150.603341341019

CID:1199757

PubChem ID:18541668

Update Time:2025-10-18

5-Chlorohexanoic Acid Chemical and Physical Properties

Names and Identifiers

- Hexanoic acid, 5-chloro-
- 5-chlorohexanoic acid
- DTXSID80594932
- 112176-22-4
- 5-chloro-hexanoic acid
- SCHEMBL1131957
- 5-chlorocaproic acid
- BKYXJMPZIUFVJA-UHFFFAOYSA-N
- 5-Chlorohexanoic Acid
- Inchi： 1S/C6H11ClO2/c1-5(7)3-2-4-6(8)9/h5H,2-4H2,1H3,(H,8,9)
- InChI Key： BKYXJMPZIUFVJA-UHFFFAOYSA-N
- SMILES： ClC(C)CCCC(=O)O

Computed Properties

Exact Mass: 150.04483
Monoisotopic Mass: 150.0447573g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 93.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

5-Chlorohexanoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C340910-50mg	5-Chlorohexanoic Acid	112176-22-4	50mg	$ 207.00	2023-04-18
TRC	C340910-250mg	5-Chlorohexanoic Acid	112176-22-4	250mg	$ 896.00	2023-04-18
TRC	C340910-500mg	5-Chlorohexanoic Acid	112176-22-4	500mg	$ 1800.00	2023-09-08